Cas no 2171744-38-8 (5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171744-38-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6141347
• PubChem ID: 165509911
• Update Time: 2025-07-20

5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-(2-cyclobutylpyrrolidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• 2171744-38-8
• EN300-1538039

• Inchi： 1S/C28H32N2O5/c31-26(32)15-14-24(27(33)30-16-6-13-25(30)18-7-5-8-18)29-28(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23-25H,5-8,13-17H2,(H,29,34)(H,31,32)
• InChI Key： DCAXUUXCLQKAMN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Recent Advances in the Study of 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171744-38-8)

The compound 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171744-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclobutylpyrrolidine moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable interest among researchers.

One of the key areas of research involving this compound is its role as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for protecting amino acids, and the incorporation of the cyclobutylpyrrolidine moiety introduces conformational constraints that can enhance the stability and bioactivity of resulting peptides. Recent publications have highlighted innovative synthetic routes to produce this compound with high yield and purity, which is critical for its application in pharmaceutical research.

In addition to its utility in peptide synthesis, 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has been explored for its potential as a modulator of biological targets. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, although the exact mechanisms remain under investigation. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and binding properties, providing valuable insights for drug design.

Another promising avenue of research involves the use of this compound in the development of prodrugs. Its structural features, including the Fmoc group and the cyclobutylpyrrolidine ring, make it a candidate for designing prodrugs that can improve the pharmacokinetic properties of therapeutic agents. Recent studies have demonstrated its potential in enhancing drug delivery and bioavailability, particularly for compounds with poor solubility or stability.

Despite these advancements, challenges remain in the widespread application of 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future research. However, the compound's versatility and unique properties continue to make it a valuable tool in chemical biology and medicinal chemistry.

In conclusion, the recent studies on 5-(2-cyclobutylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171744-38-8) highlight its potential as a multifunctional molecule in drug discovery and development. Its applications in peptide synthesis, biological target modulation, and prodrug design underscore its importance in the field. Further research is needed to fully exploit its capabilities and overcome existing challenges, but the current findings provide a solid foundation for future investigations.